Cas no 1187055-61-3 (tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate)

• Product Name: tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate
• CAS No: 1187055-61-3
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• MDL: MFCD22201173
• CID: 2127569
• PubChem ID: 59455734
• Update Time: 2025-06-08

tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (5-(trifluoromethyl)pyridin-3-yl)carbamate
• 3-(Boc-amino)-5-trifluoromethyl-pyridine
• tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate
• tert-butyl 5-(trifluoromethyl)pyridin-3-ylcarbamate
• FPMPSEZVIVLPGK-UHFFFAOYSA-N
• 2017AJ
• PB35047
• FCH1634044
• 3-(Boc-amino)-5-trifluoromethylpyridine
• AX8289761
• N-Boc-5-(trifluoromethyl)pyridin-3-amine
• AKOS024260935
• AC-30305
• AS-51611
• SY098862
• tert-Butyl N-[5-(trifluoromethyl)-3-pyridyl]carbamate
• MFCD22201173
• P13096
• 1187055-61-3
• SCHEMBL2694023
• tert-Butyl(5-(trifluoromethyl)pyridin-3-yl)carbamate
• DB-335505
• CS-0047954
• tert-butyl N-(5-(trifluoromethyl)pyridin-3-yl)carbamate
• 886-787-9

• MDL： MFCD22201173
• Inchi： 1S/C11H13F3N2O2/c1-10(2,3)18-9(17)16-8-4-7(5-15-6-8)11(12,13)14/h4-6H,1-3H3,(H,16,17)
• InChI Key： FPMPSEZVIVLPGK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=CC(=C1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 262.09291215g/mol
• Monoisotopic Mass: 262.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2
• XLogP3: 2.3

Additional information on tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate

tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate (CAS No. 1187055-61-3): A Comprehensive Overview

tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate (CAS No. 1187055-61-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-protected 5-(trifluoromethyl)pyridin-3-amine, is a key intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique chemical structure, characterized by the presence of a tert-butyl carbamate protecting group and a trifluoromethyl-substituted pyridine ring, makes it an essential building block in the development of novel therapeutic agents.

The tert-butyl carbamate protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal. This protecting group prevents premature reactivity of the amine functionality, allowing for selective functionalization at other sites of the molecule. Once the desired transformations are complete, the protecting group can be efficiently removed using mild acidic conditions, such as treatment with trifluoroacetic acid (TFA), to regenerate the free amine.

The trifluoromethyl-substituted pyridine moiety is another critical feature of this compound. The trifluoromethyl group imparts significant electronic and steric effects, which can influence the pharmacological properties of the final product. For instance, the presence of a trifluoromethyl group can enhance metabolic stability, improve lipophilicity, and modulate receptor binding affinity. These properties make tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate an attractive starting material for the synthesis of compounds with potential therapeutic applications.

Recent research has highlighted the utility of tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate in the development of drugs targeting various diseases. For example, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent and selective inhibitors of protein kinases. These inhibitors showed promising activity against cancer cell lines and are currently being evaluated in preclinical studies for their potential as anticancer agents.

Another area where tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate has shown promise is in the field of neuroscience. Researchers at a leading pharmaceutical company have utilized this compound to develop novel serotonin receptor modulators for the treatment of psychiatric disorders such as depression and anxiety. The resulting compounds exhibited high selectivity and efficacy in animal models, suggesting their potential for further clinical development.

In addition to its applications in drug discovery, tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate has also been explored for its use in chemical biology research. The ability to selectively modify and label this compound with fluorescent or biotin tags has enabled researchers to study protein-protein interactions and cellular signaling pathways with high precision. This has led to new insights into the mechanisms underlying various biological processes and diseases.

The synthesis of tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate typically involves several well-established steps. One common approach involves the reaction of 5-(trifluoromethyl)pyridin-3-amine with di-tert-butyldicarbonate (Boc₂O) in an appropriate solvent, such as dichloromethane or tetrahydrofuran (THF), in the presence of a base like triethylamine (TEA). The resulting protected amine can then be further functionalized using various synthetic strategies to introduce additional substituents or linkers.

The physical and chemical properties of tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate have been extensively characterized. It is typically obtained as a white solid with a melting point ranging from 120 to 122°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile (ACN). Its stability under different storage conditions has also been studied, with results indicating that it remains stable when stored at room temperature under an inert atmosphere.

In conclusion, tert-butyl N-[5-(trifluoromethyl)pyridin-3-yl]carbamate (CAS No. 1187055-61-3) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable properties make it an essential building block for the synthesis of bioactive molecules with potential therapeutic applications. Ongoing research continues to explore new uses for this compound, further solidifying its importance in the field.